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Compound of Interest

Compound Name: ASN007 benzenesulfonate

Cat. No.: B15615719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ASN007 is a potent and orally bioavailable inhibitor of the extracellular signal-regulated kinases

ERK1 and ERK2.[1][2] As an ATP-competitive inhibitor, ASN007 targets a critical node in the

RAS/RAF/MEK/ERK (MAPK) signaling pathway, which is frequently hyperactivated in various

cancers due to mutations in genes like BRAF and RAS.[3][4][5] The inhibition of ERK1/2

presents a promising therapeutic strategy for these malignancies.[1][6] ASN007 has

demonstrated significant anti-proliferative activity in preclinical models of tumors with BRAF

and RAS mutations.[1][3] This document provides detailed information on the solubility of

ASN007 benzenesulfonate in Dimethyl Sulfoxide (DMSO), along with protocols for its

preparation and use in research applications.

Data Presentation: Solubility
ASN007 benzenesulfonate exhibits high solubility in DMSO, making it a suitable solvent for

preparing concentrated stock solutions for in vitro and in vivo studies. It is crucial to use fresh,

anhydrous DMSO, as the solvent is hygroscopic and absorbed moisture can reduce the

compound's solubility.[7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15615719?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/34337566/
https://firstwordpharma.com/story/4884549
https://pmc.ncbi.nlm.nih.gov/articles/PMC8324497/
https://pubchem.ncbi.nlm.nih.gov/compound/Asn-007
https://aacrjournals.org/cancerres/article/78/13_Supplement/5783/630329/Abstract-5783-Strong-antitumor-activity-of-ASN007
https://pubmed.ncbi.nlm.nih.gov/34337566/
https://www.researchgate.net/publication/353667747_ASN007_is_a_selective_ERK12_inhibitor_with_preferential_activity_against_RAS-and_RAF-mutant_tumors
https://pubmed.ncbi.nlm.nih.gov/34337566/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8324497/
https://www.benchchem.com/product/b15615719?utm_src=pdf-body
https://www.benchchem.com/product/b15615719?utm_src=pdf-body
https://www.selleckchem.com/products/asn007.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source Notes

Solubility in DMSO 100 mg/mL MedchemExpress[8]

Equivalent to 158.20

mM. Ultrasonic

treatment may be

required.

95 mg/mL Selleck Chemicals[7]
Equivalent to 200.45

mM.

Molecular Weight
473.93 g/mol

(ASN007 base)[4][7]
-

Note: Molarity

calculations may vary

slightly based on the

salt form.

Appearance Crystalline powder - -

Storage (Powder)
-20°C for 3 years, 4°C

for 2 years
MCE[9] Protect from moisture.

Storage (in DMSO)
-80°C for 6 months,

-20°C for 1 month
MCE[9]

Avoid repeated

freeze-thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of ASN007
benzenesulfonate in DMSO, which is a critical first step for most in vitro experiments.

Materials:

ASN007 benzenesulfonate powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated analytical balance
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Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Equilibrate Compound: Before opening, allow the vial of ASN007 benzenesulfonate to

warm to room temperature to prevent condensation of moisture.

Weighing: In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of

ASN007 benzenesulfonate powder using a calibrated balance and place it into a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube to achieve the

desired stock concentration (e.g., 100 mg/mL or 100 mM).

Dissolution:

Cap the tube tightly and vortex thoroughly for 1-2 minutes.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes.[8][10] Gentle warming to 37°C can also aid dissolution.[10]

Visually inspect the solution to ensure there are no visible particulates. The solution should

be clear.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[9]

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the DMSO stock solution into an aqueous medium for

treating cells in culture. A key consideration is to avoid precipitation of the compound while
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minimizing DMSO toxicity to the cells.

Materials:

Concentrated ASN007 benzenesulfonate stock solution (from Protocol 1)

Sterile cell culture medium or phosphate-buffered saline (PBS)

Sterile pipette tips and tubes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the concentrated DMSO stock solution at

room temperature.

Intermediate Dilutions (Recommended): To prevent precipitation, it is best to perform serial

dilutions.[11]

First, prepare an intermediate dilution of the stock solution in pure DMSO if a wide range

of concentrations is being tested.

For the final dilution into aqueous media, add the DMSO stock solution dropwise to the

cell culture medium while gently vortexing or mixing.[12] Do not add the aqueous medium

to the concentrated DMSO stock.

Final Concentration:

Calculate the volume of the stock solution needed to achieve the final desired

concentration in your cell culture experiment.

The final concentration of DMSO in the cell culture medium should typically be kept below

0.5%, and ideally below 0.1%, to avoid solvent-induced cytotoxicity.[9][11]

Control Group: Always include a vehicle control in your experiments. This consists of cells

treated with the same final concentration of DMSO as the highest concentration used for the

compound treatment.[11]
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Application to Cells: Add the final working solution to your cell cultures and incubate for the

desired experimental duration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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